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Compound of Interest

Tetrakis(ethylmethylamino)zirconiu
Compound Name:
m

Cat. No.: B1143060

A Comprehensive Safety Guide to
Tetrakis(ethylmethylamino)zirconium

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information, physical and
chemical properties, and handling procedures for Tetrakis(ethylmethylamino)zirconium
(TEMAZr). The information is compiled from various safety data sheets to ensure a
comprehensive resource for laboratory and manufacturing environments.

Section 1: Chemical Identification and Properties

Tetrakis(ethylmethylamino)zirconium is a metalorganic precursor widely used in the
semiconductor industry for the deposition of zirconium oxide thin films.[1] It is a colorless to
light yellow liquid that is highly reactive with water.[2]

Table 1: Chemical Identifiers
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Identifier

Value

Chemical Name

Tetrakis(ethylmethylamino)zirconium

TEMAZr,
Synonyms i ) ) i
Tetrakis(ethylmethylamido)zirconium(IV)[3]
CAS Number 175923-04-3[3]

Molecular Formula

C12H32N4Zr[3]

Molecular Weight

323.63 g/mol [4]

InChl Key

SRLSISLWUNZOOB-UHFFFAOYSA-N[1]

SMILES String

CCN(C)--INVALID-LINK--(N(C)CC)N(C)CC[1]

Table 2: Physical and Chemical Properties

Property Value
Appearance Colorless to light yellow liquid[2]
Boiling Point 81 °C at 0.1 mmHg[1][4][5]
Density 1.049 g/mL at 25 °C[1][4][5]
Flash Point 10 °C (50 °F) - closed cup[1]
Soluble in non-polar solvents like petroleum
Solubility ether and dichloromethane; insoluble in water.

[1]

Vapor Pressure

1 Torr at 70 °C[6]

Stability

Stable under inert gas; reacts violently with
water.[6][7]

Section 2: Hazard Identification and Classification

TEMAZr is a hazardous chemical that poses multiple risks, including flammability, reactivity

with water, and health hazards upon exposure.
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Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapour[3][7]
o H260/H261: In contact with
Substances which, in contact
_ _ water releases flammable
with water, emit flammable 1&2 ] o
gases which may ignite
gases
spontaneously[7][8]
H314/H315: Causes severe
Skin Corrosion/Irritation 1B&2 skin burns and eye damage /
Causes skin irritation[3][7][8]
) H318/H319: Causes serious
Serious Eye Damage/Eye )
o 1&2A eye damage / Causes serious
Irritation o
eye irritation[3][7][8]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[3][7]
Acute Toxicity (Oral) 4 H302: Harmful if swallowed

Hazard Pictograms:

Flame, Corrosion, Health Hazard

Signal Word: Danger[9]

Section 3: Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with

TEMAZr.

e Handle under an inert gas atmosphere (e.g., nitrogen or argon).[7][9]

o Keep away from heat, sparks, open flames, and other ignition sources.[7][9]
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e Use non-sparking tools and explosion-proof equipment.[7][9]

e Ground and bond containers and receiving equipment to prevent static discharge.[7][9]
e Avoid contact with skin, eyes, and clothing.[9]

 Avoid inhalation of vapor or mist.[9]

e Work in a well-ventilated area or use only outdoors.[7][9]

o Wear appropriate personal protective equipment (PPE).[9]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][9]

o Protect from moisture.[9]

o Store away from incompatible materials such as oxidizing agents, acids, and bases.[10]

 Store locked up.[7]

Section 4: Exposure Controls and Personal Protection

Table 4: Personal Protective Equipment (PPE)

Protection Type Specification

Tightly fitting safety goggles with side-shields or

Eye/Face Protection )
a face shield.[3][9]

Chemical-resistant gloves (e.qg., butyl rubber,
Skin Protection nitrile rubber). Flame retardant and impervious
clothing.[9]

If exposure limits are exceeded, use a full-face
Respiratory Protection respirator with an appropriate cartridge (e.g.,
type ABEK).[1][9]

e Use in a well-ventilated area. Local exhaust ventilation is recommended.[7]
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» Handle in a fume hood or glovebox.

Section 5: First Aid and Emergency Procedures

Immediate medical attention is required for any exposure to TEMAZr.

Table 5: First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately remove all contaminated clothing.
Rinse skin with plenty of water or shower for at
least 15 minutes. Seek immediate medical

attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention from an ophthalmologist.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[3][7]

o Suitable Extinguishing Media: Dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Sand is also recommended.[8]

o Unsuitable Extinguishing Media: Do NOT use water, as the substance reacts violently with it.

[8][11]

o Specific Hazards: Highly flammable liquid and vapor.[3] In contact with water, it releases

flammable gases that may ignite spontaneously.[7][8] Vapors may form explosive mixtures

with air.[7]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3][7]

e Evacuate personnel to a safe area.

e Remove all sources of ignition.

o Ensure adequate ventilation.

o Wear appropriate personal protective equipment.

o Contain the spill and prevent it from entering drains.

o Collect the spillage with an inert absorbent material (e.g., sand, earth) and place itin a
suitable, closed container for disposal.

Section 6: Toxicological and Ecological Information

o Acute Toxicity: Harmful if swallowed.

o Skin Corrosion/Irritation: Causes severe skin burns.[8]

e Serious Eye Damage/Irritation: Causes serious eye damage.[8]
o Respiratory Irritation: May cause respiratory irritation.[3][7]

» Ecological Information: Data not available. Discharge into the environment should be
avoided.[3]

Visual Guides: Workflows and Logical Relationships

To further aid in the safe handling of Tetrakis(ethylmethylamino)zirconium, the following
diagrams illustrate key safety-related workflows.
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Caption: First aid decision-making workflow for exposure incidents.
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Spill Event

Spill of TEMAZr
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Caption: Step-by-step workflow for responding to a chemical spill.
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Identified Hazards Required Personal Protective Equipment
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Caption: Relationship between chemical hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Material safety data sheet (MSDS) for
Tetrakis(ethylmethylamino)zirconium.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143060#material-safety-data-sheet-msds-for-
tetrakis-ethylmethylamino-zirconium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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